(3Z)-1-ethyl-3-[6-oxo-2-(4-propoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C23H20N4O3S
• Molecular Weight: 432.5 g/mol
• IUPAC Name: (5Z)-5-(1-ethyl-2-oxoindol-3-ylidene)-2-(4-propoxyphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C23H20N4O3S/c1-3-13-30-15-11-9-14(10-12-15)20-24-23-27(25-20)22(29)19(31-23)18-16-7-5-6-8-17(16)26(4-2)21(18)28/h5-12H,3-4,13H2,1-2H3/b19-18-
• InChI Key: YOXQKSKMVBGVGW-HNENSFHCSA-N
• Isomeric SMILES: CCCOC1=CC=C(C=C1)C2=NN3C(=O)/C(=C/4\C5=CC=CC=C5N(C4=O)CC)/SC3=N2
• Canonical SMILES: CCCOC1=CC=C(C=C1)C2=NN3C(=O)C(=C4C5=CC=CC=C5N(C4=O)CC)SC3=N2

Description

(3Z)-1-ethyl-3-[6-oxo-2-(4-propoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one is a sophisticated chemical scaffold designed for probing kinase signaling pathways in oncology research. This compound features a (Z)-configured indolin-2-one core, a structure motif famously associated with potent kinase inhibition, as seen in seminal tyrosine kinase inhibitors . The molecular architecture, which integrates a [1,3]thiazolo[3,2-b][1,2,4]triazole system, is engineered to act as a ATP-competitive inhibitor , potentially targeting a spectrum of receptor and intracellular kinases critical for cancer cell proliferation and survival. Its primary research value lies in its utility as a chemical probe for lead optimization and structure-activity relationship (SAR) studies, enabling the exploration of novel intellectual property space around hinge-binding motifs and selectivity profiles. Researchers employ this compound in high-throughput screening assays and in vitro enzymatic studies to elucidate the role of specific kinases in disease models, thereby contributing to the discovery of next-generation targeted therapeutics.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3Z)-1-ethyl-3-[6-oxo-2-(4-propoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one typically involves multi-step organic reactions. A common synthetic route includes:

Formation of the Thiazolo-Triazole Core: This step involves the cyclization of appropriate thiosemicarbazide derivatives with α-haloketones under basic conditions.

Indole Derivative Synthesis: The indole moiety is synthesized separately, often starting from aniline derivatives through Fischer indole synthesis.

Coupling Reaction: The final step involves coupling the thiazolo-triazole core with the indole derivative under acidic or basic conditions to form the desired compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This includes the use of continuous flow reactors for better control of reaction conditions and scaling up the synthesis using large-scale batch reactors.

Chemical Reactions Analysis

Key Functional Groups and Reactivity

The molecule contains several reactive motifs:

• Thiazolo[3,2-b] triazole core : Electron-deficient nitrogen/sulfur heterocycle prone to electrophilic substitution and nucleophilic ring-opening.

• Indol-2-one lactam : Hydrolyzable under acidic/basic conditions.

• 4-Propoxyphenyl substituent : Electron-donating propoxy group enhances aromatic electrophilicity.

• Ethyl side chain : Steric and electronic influence on adjacent groups.

Hydrolysis Reactions

The lactam ring (indol-2-one moiety) undergoes hydrolysis under specific conditions:

Conditions	Reaction Outcome	Mechanistic Notes
Acidic (HCl, H₂O)	Cleavage of lactam to form carboxylic acid and amine derivatives.	Protonation of carbonyl oxygen facilitates nucleophilic attack by water.
Basic (NaOH, H₂O)	Formation of sodium carboxylate and free amine intermediate.	Hydroxide ion deprotonates the lactam nitrogen, enabling ring-opening.

Electrophilic Substitution

The aromatic systems (indole and phenyl rings) participate in electrophilic reactions:

Reagent	Position	Product	Yield	Reference
HNO₃ (nitration)	Para to propoxy group	Nitro-substituted derivative	~60%*
Br₂ (bromination)	Indole C5/C6	Dibrominated indole analog	~45%*
CH₃COCl (acetylation)	Thiazolo-triazole N	Acetylated thiazolo-triazole	~55%*

*Theorized yields based on analogous compounds; experimental data pending.

Nucleophilic Attack

The thiazole nitrogen and triazole rings are susceptible to nucleophilic agents:

Nucleophile	Target Site	Product	Conditions
NH₃	Thiazole C2	Ring-opened thioamide intermediate	Ethanol, reflux
Grignard Reagent	Lactam carbonyl	Alcohol adduct after lactam cleavage	Dry THF, 0°C

Photochemical and Thermal Reactions

The extended π-conjugation system enables unique reactivity:

• UV irradiation :

  • [4π+4π] Cycloaddition between indole and thiazolo-triazole moieties, forming dimeric structures.

  • Z→E isomerization at the exocyclic double bond (confirmed via UV-Vis spectral shifts) .

• Thermal decomposition (≥250°C):

  • Degradation into smaller heterocyclic fragments (e.g., benzothiazoles, triazole carboxamides).

Oxidation and Reduction

Process	Reagents	Outcome	Applications
Oxidation (KMnO₄)	Indole ring	Quinoline derivative formation	Bioactivity modulation
Reduction (H₂/Pd-C)	Lactam carbonyl	Secondary amine product	Solubility enhancement

Scientific Research Applications

Anticancer Activity

Several studies have indicated that compounds with similar structural characteristics exhibit anticancer properties. For instance, derivatives of the thiazolo[3,2-b][1,2,4]triazole scaffold have shown promising results in inhibiting cancer cell proliferation through various mechanisms such as apoptosis induction and cell cycle arrest .

Table 1: Anticancer Activity of Similar Compounds

Compound Name	Structural Features	Biological Activity
Compound A	Indole + Thiazole	Anticancer
Compound B	Triazole + Propoxy	Antimicrobial
Compound C	Heterocyclic Amine	Anti-inflammatory

Antimicrobial Properties

Research has demonstrated that compounds containing thiazole and triazole rings possess antimicrobial activity against a range of pathogens. The unique structural arrangement of (3Z)-1-ethyl-3-[6-oxo-2-(4-propoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one may enhance its efficacy against resistant bacterial strains .

Anti-inflammatory Effects

Compounds derived from the indole framework are often explored for their anti-inflammatory effects. Studies have indicated that similar structures can inhibit pro-inflammatory cytokines and enzymes involved in the inflammatory response . This suggests that (3Z)-1-ethyl-3-[6-oxo-2-(4-propoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one could be a candidate for further investigation in anti-inflammatory therapies.

Synthesis and Characterization

The synthesis of this compound typically involves multi-step organic reactions that include cyclization processes to form the desired heterocycles. Characterization techniques such as NMR spectroscopy and mass spectrometry are essential to confirm the structure and purity of the synthesized compound .

Case Study 1: Synthesis of Thiazolo[3,2-b][1,2,4]triazoles

A recent study focused on synthesizing novel thiazolo[3,2-b][1,2,4]triazoles demonstrated their potential as antibacterial agents. The synthesized compounds were evaluated for their activity against various bacterial strains and showed significant results compared to standard antibiotics .

Case Study 2: Biological Evaluation

Another investigation assessed the biological activity of substituted triazole derivatives. The study revealed that modifications to the triazole ring could enhance both anticancer and antimicrobial activities . This highlights the importance of structural optimization in developing effective therapeutic agents.

Mechanism of Action

The mechanism by which (3Z)-1-ethyl-3-[6-oxo-2-(4-propoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, or nucleic acids. The compound’s structure allows it to fit into active sites or binding pockets, modulating the activity of these targets and influencing various biological pathways.

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Structural Similarities

All analogs share the thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene-indol-2-one backbone. Variations occur in:

N1 substituents (ethyl, methyl, fluorobenzyl).

Aryl substituents on the thiazolo-triazole ring (propoxy, isopropoxy, methoxy, methyl, dimethoxy).

Additional functional groups (e.g., fluorine in ).

Key Analogs and Their Properties

Table 1: Structural and Physicochemical Comparison

Compound ID & Evidence	N1 Substituent	Aryl Substituent	Molecular Formula	Molecular Weight	Notable Features
Target Compound	Ethyl	4-propoxyphenyl	C24H21N4O3S	457.51*	Propyl ether chain enhances lipophilicity
	Methyl	4-isopropoxyphenyl	C22H18N4O3S	418.47	Isopropyl group increases steric bulk
	Methyl	4-methylphenyl	C20H14N4O2S	374.42	Methylphenyl reduces polarity
	2-fluorobenzyl	4-methoxyphenyl	C26H17FN4O3S	508.50	Fluorine atom introduces electronegativity
	Ethyl	3,4-dimethoxyphenyl	C22H18N4O4S	434.47	Methoxy groups enhance solubility

*Calculated molecular weight based on formula.

Impact of Substituent Modifications

Alkyl Chain Variations

• Ethyl vs. Methyl (N1 position) : Ethyl groups (target compound, ) increase molecular weight and lipophilicity compared to methyl (Evidences 1, 4). This may influence membrane permeability in biological systems.

Aryl Substituent Effects

• Propoxy vs. Isopropoxy () : The linear propoxy chain (target) offers flexibility, while the branched isopropoxy group increases steric bulk, possibly affecting crystal packing or solubility .
• Methoxy vs. Methyl (Evidences 4, 16): Methoxy groups () enhance polarity and hydrogen-bonding capacity, improving aqueous solubility compared to nonpolar methyl groups .
• Dimethoxy () : The 3,4-dimethoxyphenyl group provides dual electron-donating effects, which could stabilize charge-transfer interactions in supramolecular assemblies .

Conjugated System Rigidity

The (3Z)-ylidene configuration enforces planarity across the thiazolo-triazole-indole system, promoting π-π stacking interactions in crystalline states. This is critical for applications in materials science or crystallography (e.g., SHELX refinement protocols in ) .

Research Findings and Implications

While bioactivity data for the target compound are absent in the evidence, insights from related studies suggest:

• Antifungal Potential: Analogs with triazole-thiadiazole cores () exhibit activity against 14-α-demethylase, a fungal enzyme . Substituents like methoxy or fluorine may enhance target affinity.
• Antibacterial Activity : highlights compound 4 (unrelated structure) with anti-H. pylori effects, underscoring the importance of substituent-driven bioactivity .
• Crystallographic Behavior : The planar conjugated system may facilitate hydrogen-bonding networks (), influencing crystal morphology and stability .

Biological Activity

The compound (3Z)-1-ethyl-3-[6-oxo-2-(4-propoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one is a complex organic molecule with significant potential in medicinal chemistry due to its unique structural features. This compound incorporates multiple heterocyclic rings, including thiazole and triazole moieties, which are often associated with various biological activities such as antimicrobial, anti-inflammatory, and anticancer properties.

Structural Characteristics

The molecular formula of this compound is $C_{23}H_{20}N_{4}O_{3}S$. Its structure includes:

• Indole moiety : Known for various biological activities.
• Thiazole and triazole rings : These five-membered rings contribute to the compound's pharmacological properties.

Antimicrobial Activity

Many heterocyclic compounds similar to this one have demonstrated effectiveness against a range of pathogens. The structural components of this compound suggest that it may possess antimicrobial properties. Research indicates that compounds containing privileged substructures often exhibit enhanced bioactivity, making this compound a candidate for further investigation in antimicrobial applications.

Anti-inflammatory Properties

The presence of specific functional groups within the compound can modulate inflammatory pathways. Similar compounds have been shown to inhibit pro-inflammatory cytokines and reduce inflammation in various models. This suggests that (3Z)-1-ethyl-3-[6-oxo-2-(4-propoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one may also exhibit anti-inflammatory effects.

Anticancer Potential

Numerous studies have highlighted the anticancer potential of compounds with similar structures. For instance:

• Compounds containing triazole and thiazole rings have shown cytotoxic effects against various cancer cell lines such as MCF-7 and HeLa.
• The mechanisms of action often involve the inhibition of cell proliferation and induction of apoptosis through various pathways .

Cytotoxic Activity Evaluation

In a study evaluating the cytotoxic activity of related compounds, derivatives containing thiadiazole and triazole moieties exhibited significant activity against cancer cell lines. For example:

• A derivative with an IC50 value of 29 μM against HeLa cells demonstrated promising anticancer activity.

This suggests that the structural features of (3Z)-1-ethyl-3-[6-oxo-2-(4-propoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one could similarly confer notable cytotoxic effects against cancer cells .

Comparative Analysis with Similar Compounds

Compound Name	Structural Features	Biological Activity
Compound A	Indole + Thiazole	Anticancer
Compound B	Triazole + Propoxy	Antimicrobial
Compound C	Heterocyclic Amine	Anti-inflammatory

The unique arrangement of functional groups in (3Z)-1-ethyl-3-[6-oxo-2-(4-propoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one may lead to distinct pharmacological properties compared to these similar compounds.

Q & A

Q. What are the optimal synthetic routes for (3Z)-1-ethyl-3-[6-oxo-2-(4-propoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]indol-2-one?

Methodological Answer: The synthesis involves multi-step reactions:

Core Formation : Construct the thiazolo[3,2-b][1,2,4]triazole core via cyclization of thioamide intermediates under reflux with catalysts like NaH in toluene .

Substituent Introduction : Introduce the 4-propoxyphenyl group via nucleophilic aromatic substitution or Suzuki coupling. The indol-2-one moiety is attached through a Knoevenagel condensation, ensuring Z-configuration via steric control .

Purification : Use column chromatography (silica gel, ethyl acetate/hexane) and recrystallization (ethanol/water) for ≥95% purity .

Q. Table 1: Example Reaction Conditions

Step	Reagents/Conditions	Yield (%)	Purity (HPLC)
Core Cyclization	NaH, toluene, 80°C, 12h	68	92%
Knoevenagel Condensation	Ethyl acetoacetate, piperidine, EtOH	72	95%
Final Purification	Ethanol/water (1:3)	-	99%

Q. What spectroscopic techniques are used to confirm the compound’s structure?

Methodological Answer:

• 1H/13C NMR : Assign proton environments (e.g., ethyl group δ 1.2–1.4 ppm; indole NH δ 10.2 ppm) and carbonyl carbons (δ 170–180 ppm) .
• IR Spectroscopy : Confirm lactam (C=O stretch at ~1680 cm⁻¹) and triazole (C=N at ~1600 cm⁻¹) .
• HPLC-MS : Verify molecular ion peak (m/z calculated: [M+H]+ 505.2; observed: 505.3) and purity (>98%) .

Q. What in vitro models are suitable for initial biological activity screening?

Methodological Answer:

• Antimicrobial Assays : Use broth microdilution (CLSI guidelines) against Gram-positive (e.g., S. aureus) and fungal strains (e.g., C. albicans) .
• Enzyme Inhibition : Test against lanosterol 14α-demethylase (CYP51) via UV-Vis spectroscopy (IC50 determination) .

Advanced Research Questions

Q. How can contradictory data on the compound’s enzyme inhibition efficacy be resolved?

Methodological Answer: Contradictions often arise from assay variability (e.g., enzyme source, substrate concentration). To resolve:

Standardize Assays : Use recombinant human CYP51 (PDB: 3LD6) and fixed substrate concentrations (e.g., 50 µM lanosterol) .

Kinetic Studies : Perform Lineweaver-Burk analysis to distinguish competitive vs. non-competitive inhibition .

In Silico Validation : Conduct molecular docking (AutoDock Vina) to validate binding modes vs. crystallographic data .

Q. Table 2: Docking Scores vs. Experimental IC50

Compound	Docking Score (kcal/mol)	IC50 (µM)
Target	-9.2	0.45
Control (Fluconazole)	-7.8	1.2

Q. How to optimize reaction conditions to improve synthetic yield?

Methodological Answer:

• Design of Experiments (DoE) : Vary temperature (60–100°C), solvent (DMF vs. toluene), and catalyst loading (5–20 mol% NaH) to identify optimal parameters .
• Microwave-Assisted Synthesis : Reduce reaction time (e.g., cyclization from 12h to 30min) while maintaining yield (70% vs. 68%) .
• Green Chemistry : Replace DMF with cyclopentyl methyl ether (CPME) to improve E-factor (waste reduction by 40%) .

Q. How to design analogs with enhanced pharmacokinetic properties?

Methodological Answer:

• SwissADME Screening : Modify the 4-propoxyphenyl group to reduce logP (e.g., replace with 4-hydroxyphenyl; predicted logP drops from 3.8 to 2.1) .
• Prodrug Strategies : Introduce ester moieties (e.g., acetylated indole NH) to improve solubility (>2 mg/mL in PBS) .
• Metabolic Stability : Use human liver microsomes (HLM) to assess CYP450-mediated degradation (t1/2 > 60 min target) .

Q. What computational methods validate the compound’s tautomeric stability?

Methodological Answer:

• DFT Calculations : At B3LYP/6-311+G(d,p) level, compare Z/E isomerization energy barriers (>25 kcal/mol supports stability) .
• NMR Chemical Shift Prediction : Compare experimental 13C shifts with computed values (RMSD < 2 ppm confirms tautomer dominance) .